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Compound of Interest

Compound Name: 1-(Aminomethyl)cyclopropanol

Cat. No.: B1280185 Get Quote

Abstract: 1-(Aminomethyl)cyclopropanol is a pivotal structural motif in modern medicinal

chemistry, serving as a conformationally constrained building block in the design of novel

therapeutics.[1][2] Its unique three-dimensional architecture, combining a rigid cyclopropane

core with both a nucleophilic amine and a hydrogen-bond-donating hydroxyl group, makes it a

valuable component for enhancing potency and modulating physicochemical properties in drug

candidates.[3] This application note provides a comprehensive guide for researchers,

scientists, and drug development professionals on a robust and logical two-step synthesis of 1-
(Aminomethyl)cyclopropanol. We will delve into the underlying reaction mechanisms,

provide detailed, field-tested protocols, and explain the critical causality behind experimental

choices, moving from a stable, commercially available precursor to the final, high-value

compound.

Strategic Overview of the Synthesis
The direct synthesis of 1-(Aminomethyl)cyclopropanol is complicated by the inherent lability

of the cyclopropanone core.[4] Our strategy circumvents this challenge by employing a stable

surrogate, cyclopropanone ethyl hemiacetal, which can be safely handled and stored. The

synthesis proceeds through two fundamental and high-yielding organic transformations:

Step 1: Cyanohydrin Formation: Nucleophilic addition of a cyanide equivalent to the latent

carbonyl of the hemiacetal to form the key intermediate, 1-hydroxycyclopropanecarbonitrile.

Step 2: Nitrile Reduction: Chemoselective reduction of the nitrile group to a primary amine,

yielding the target molecule, 1-(Aminomethyl)cyclopropanol.
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This approach is designed for efficiency, scalability, and reproducibility in a standard laboratory

setting.

Visualized Synthetic Workflow
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Step 1: Cyanohydrin Formation

Step 2: Nitrile Reduction

Cyclopropanone Ethyl Hemiacetal

Intermediate: 1-Hydroxycyclopropanecarbonitrile
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Key Mechanistic Steps

Step 1: Nucleophilic Attack Step 2: Hydride Reduction

C₃H₄O(OEt)(OH)

[C₃H₄O(OEt)]⁺

Activation
(Lewis Acid)

⁻CN

C₃H₄(OH)(CN)

OxocarbeniumCyanide

Attack

R-C≡N

[R-CH=N-Al]

1. H⁻ (from LiAlH₄)

[R-CH₂-N(Al)₂]

2. H⁻ (from LiAlH₄)

R-CH₂-NH₂

3. H₂O Workup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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